5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(5-fluoro-2-methylphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C14H10F4O2/c1-8-2-3-10(15)6-13(8)9-4-11(19)7-12(5-9)20-14(16,17)18/h2-7,19H,1H3
• InChI Key: SUSIOCWYLRPGSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C14H10F4O2
• DSSTOX Substance ID: DTXSID90686559
• Molecular Weight: 286.22 g/mol
• CAS No.: 1261952-19-5

Description

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of fluorine and trifluoromethoxy groups attached to a phenolic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol typically involves the introduction of fluorine and trifluoromethoxy groups onto a phenolic backbone. One common method involves the reaction of 5-fluoro-2-methylphenol with trifluoromethoxy reagents under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The fluorine and trifluoromethoxy groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of fluorinated and trifluoromethoxy-substituted phenolic compounds.

Scientific Research Applications

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets and pathways. The presence of fluorine and trifluoromethoxy groups can enhance the compound’s binding affinity to certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-5-methylphenol: A fluorinated phenol with similar structural features.

5-Fluoro-2-methylphenyl isocyanate: Another fluorinated compound with different functional groups.

Fluorophenols bearing nitrogenated heterocycle moieties: A class of compounds with fluorine and nitrogen-containing groups.

Uniqueness

5-(5-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol is unique due to the presence of both fluorine and trifluoromethoxy groups, which confer distinct chemical and biological properties